Cas no 2559750-83-1 (3-Bromo-5-chloro-2,6-dihydroxybenzoic acid)

• Product Name: 3-Bromo-5-chloro-2,6-dihydroxybenzoic acid
• CAS No: 2559750-83-1
• MF: C₇H₄BrClO₄
• MW: 267.461260795593
• MDL: MFCD33550661
• CID: 5670706
• PubChem ID: 134581543
• Update Time: 2023-09-12

3-Bromo-5-chloro-2,6-dihydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2559750-83-1
• EN300-27114387
• 3-Bromo-5-chloro-2,6-dihydroxybenzoic acid
• SCHEMBL20233406

• MDL： MFCD33550661
• Inchi： 1S/C7H4BrClO4/c8-2-1-3(9)6(11)4(5(2)10)7(12)13/h1,10-11H,(H,12,13)
• InChI Key： AJSVSHDVMDXRFN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(C(=O)O)=C1O)O)Cl

Computed Properties

• Exact Mass: 265.89815g/mol
• Monoisotopic Mass: 265.89815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives